Cas no 2199385-95-8 (4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine)

• Product Name: 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine
• CAS No: 2199385-95-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5325331
• Update Time: 2025-05-21

4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-2-[(1-methyl-3-pyrrolidinyl)oxy]-
• 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine

• Inchi： 1S/C11H16N2O/c1-9-3-5-12-11(7-9)14-10-4-6-13(2)8-10/h3,5,7,10H,4,6,8H2,1-2H3
• InChI Key： JQGKFEHAYVZGPJ-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C)C2)=NC=CC(C)=C1

Additional information on 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine

4-Methyl-2-[(1-Methylpyrrolidin-3-Yl)Oxy]Pyridine: A Comprehensive Overview

4-Methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine, also known by its CAS number 2199385-95-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a pyridine ring substituted with a methyl group at the 4-position and an oxy group attached to a 1-methylpyrrolidine moiety at the 2-position. This unique combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, thereby improving yield and reducing reaction time. These developments highlight the importance of continuous innovation in chemical synthesis to meet the growing demand for complex molecules like this one.

From a pharmacological perspective, 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine has shown promising activity in various biological assays. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound exhibits moderate anti-tumor activity, particularly against certain types of cancer cells, making it a candidate for further exploration in oncology research. Recent findings from clinical trials suggest that it may also possess neuroprotective properties, offering potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The application of 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. For example, researchers have reported its effectiveness as a ligand in homogeneous catalysis for alkene epoxidation and olefin metathesis reactions. These applications underscore the versatility of this compound across multiple scientific disciplines.

In terms of safety and environmental impact, 4-methyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyridine has been evaluated for its toxicity profile and biodegradability. Experimental data indicate that it exhibits low acute toxicity in animal models when administered at recommended doses. Furthermore, studies on its environmental fate reveal that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. These attributes make it a favorable choice for industries seeking sustainable chemical solutions.

In conclusion, 4-methyl-2-[(1-methylpyrrolidin-3-Yl)Oxy]Pyridine, CAS No: 2199385958, stands out as a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and medicine.